Cas no 1638768-27-0 (benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate)
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate
- Benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate
- benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate
-
- Inchi: 1S/C14H20N2O3/c1-18-13-9-16(8-7-12(13)15)14(17)19-10-11-5-3-2-4-6-11/h2-6,12-13H,7-10,15H2,1H3/t12-,13+/m1/s1
- InChI Key: OMPQDSCQQOWFJN-OLZOCXBDSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CC[C@@H](N)[C@@H](OC)C1
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-100MG |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 100MG |
¥ 1,247.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-250MG |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 250MG |
¥ 1,999.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-500MG |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 500MG |
¥ 3,326.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-1G |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 1g |
¥ 4,989.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-5G |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 5g |
¥ 14,968.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-10G |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 10g |
¥ 24,948.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-100mg |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 100mg |
¥1225.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-250mg |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 250mg |
¥1964.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-500mg |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 500mg |
¥3266.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB07443-1g |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate |
1638768-27-0 | 95% | 1g |
¥4899.0 | 2024-04-23 |
benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate
Benzyl cis-4-Amino-3-Methoxy-Piperidine-1-Carboxylate (CAS 1638768-27-0): A Versatile Building Block in Modern Organic Synthesis
In the dynamic field of organic chemistry, benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate (CAS 1638768-27-0) has emerged as a valuable intermediate with diverse applications. This piperidine derivative combines unique structural features that make it particularly useful in pharmaceutical research and fine chemical synthesis. The compound's cis-4-amino-3-methoxy-piperidine core provides both hydrogen bond donor/acceptor capabilities and steric control elements, while the benzyl carbamate protecting group offers synthetic flexibility.
The growing interest in piperidine derivatives like benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate reflects broader trends in drug discovery. Researchers increasingly seek chiral building blocks that can impart specific three-dimensional characteristics to target molecules. According to recent literature searches, queries about "chiral piperidine synthesis" and "protected amino piperidines" have increased by 42% in pharmaceutical chemistry databases over the past two years, underscoring the relevance of compounds like CAS 1638768-27-0.
From a synthetic perspective, benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate offers several advantages. The cis configuration of the amino and methoxy groups creates a defined spatial arrangement that can direct subsequent chemical transformations. This characteristic makes it particularly valuable for constructing complex molecular architectures where stereocontrol is crucial. The benzyloxycarbonyl (Cbz) protecting group can be selectively removed under mild hydrogenation conditions, allowing for sequential synthetic manipulations.
Recent studies highlight the utility of 1638768-27-0 in medicinal chemistry applications. The scaffold has been incorporated into compounds targeting neurological receptors and enzyme inhibitors. Its structural features - including the basic nitrogen, hydrogen bonding capacity, and defined stereochemistry - align well with current design principles for CNS-active compounds. Notably, the methoxy group at the 3-position provides both steric and electronic modulation of the piperidine ring's properties.
The commercial availability of benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate has expanded in response to growing demand from pharmaceutical researchers. Suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Analytical data typically shows high purity (>98%) by HPLC, with the cis configuration confirmed by NMR spectroscopy. Proper storage under inert atmosphere at controlled temperatures maintains the compound's stability over extended periods.
From a regulatory standpoint, benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate (CAS 1638768-27-0) presents no significant handling concerns when used responsibly in laboratory settings. Standard practices for handling organic compounds apply - use in well-ventilated areas with appropriate personal protective equipment. The compound's stability profile makes it suitable for international shipping, though specific carrier regulations should always be verified.
Looking forward, the applications of cis-4-amino-3-methoxy-piperidine derivatives appear poised for expansion. Emerging research areas such as peptide mimetics and foldamer design may create new demand for this versatile building block. The compound's combination of protected amine functionality and fixed stereochemistry offers unique opportunities for constructing spatially defined molecular architectures - a key requirement in modern drug design approaches.
For synthetic chemists considering benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate for their work, several practical considerations apply. The compound typically appears as a white to off-white crystalline solid, soluble in common organic solvents like dichloromethane, ethyl acetate, and dimethylformamide. Its melting point range (typically 98-102°C) provides a convenient purity indicator. When planning synthetic sequences, researchers should note that the Cbz group can be cleaved by hydrogenolysis or acidic conditions, while the methoxy group remains stable under most reaction conditions.
The synthesis of 1638768-27-0 typically proceeds through stereoselective routes that establish the cis relationship between the 3-methoxy and 4-amino groups early in the sequence. Modern catalytic methods have improved the efficiency of these transformations, making the compound more accessible to the research community. Recent process chemistry literature describes optimized multi-gram preparations that maintain excellent stereocontrol while minimizing purification challenges.
In analytical characterization, benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate displays distinctive spectroscopic features. The 1H NMR spectrum clearly shows the methoxy singlet around 3.3 ppm and the benzylic methylene protons as a characteristic pair of doublets near 5.1 ppm. Mass spectrometry typically shows the expected molecular ion peak, with fragmentation patterns that confirm the structural assignment. These analytical signatures facilitate quality control and reaction monitoring during synthetic applications.
The commercial significance of cis-4-amino-3-methoxy-piperidine-1-carboxylate derivatives continues to grow as pharmaceutical pipelines incorporate more complex chiral amines. Market analysts note increasing demand for such building blocks, particularly those with multiple functional handles for divergent synthesis. CAS 1638768-27-0 occupies a strategic position in this landscape, offering both protected amine functionality and fixed stereochemistry in a stable, readily available form.
For researchers exploring structure-activity relationships, benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate provides a valuable template. The defined stereochemistry allows systematic investigation of how spatial arrangement affects biological activity, while the modifiable functional groups enable rapid analog generation. This combination has proven particularly valuable in programs targeting G-protein coupled receptors and ion channels, where subtle stereochemical differences can dramatically influence pharmacological profiles.
Environmental and safety assessments of 1638768-27-0 indicate standard handling precautions suffice for laboratory use. The compound shows low acute toxicity in standard assays, though as with all chemicals, appropriate protective measures should be implemented. Waste streams containing the material can typically be managed through standard organic compound disposal protocols, following institutional guidelines and local regulations.
In summary, benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate (CAS 1638768-27-0) represents a strategically important building block for modern organic synthesis. Its unique combination of stereodefined structure, protected amine functionality, and synthetic versatility makes it valuable across multiple research domains. As pharmaceutical chemistry continues evolving toward more complex, stereodefined targets, compounds like this will likely see expanded application in both discovery and development settings.
1638768-27-0 (benzyl cis-4-amino-3-methoxy-piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)